2-ethoxy-3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine

• IUPAC Name: (2-ethoxypyridin-3-yl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C19H21N7O2/c1-2-28-18-15(4-3-7-20-18)19(27)25-10-13-8-24(9-14(13)11-25)17-6-5-16-22-21-12-26(16)23-17/h3-7,12-14H,2,8-11H2,1H3
• InChI Key: OZNVWJGFMMGPCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4
• Molecular Formula: C19H21N7O2
• Molecular Weight: 379.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ethoxy group, a triazolo[4,3-b]pyridazine ring, and a pyrrole ring. These types of compounds are often studied for their potential applications in medicinal chemistry.

Synthesis Analysis

While the specific synthesis for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the triazole ring, followed by the introduction of the pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The triazole and pyrrole rings are likely to contribute significantly to the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. The triazole ring, for example, is known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group could potentially increase its solubility in organic solvents.

Scientific Research Applications

Anticancer Applications

. .

Antimicrobial Applications

. This could lead to the development of new antimicrobial agents.

Analgesic and Anti-inflammatory Applications

. This could be an area of interest for pharmaceutical research.

Antioxidant Applications

. This could be useful in the development of drugs for diseases caused by oxidative stress.

Antiviral Applications

. .

Enzyme Inhibitor Applications

. This could be useful in the development of drugs for diseases related to these enzymes.

Antitubercular Applications

. This could be a potential area of study for the treatment of tuberculosis.

Applications in Coordination Chemistry

. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the nature of its breakdown products. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its potential applications, as well as studies to better understand its physical and chemical properties.